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Introduction

Nitric oxide (NO) is a pleiotropic signaling molecule implicated in a vast array of physiological
and pathological processes, including neurotransmission, vasodilation, and the immune
response. Dysregulation of NO production is a hallmark of numerous diseases, making its
precise detection and quantification a critical aspect of biomedical research and drug
development. RB-OPD (NO-red) is a highly sensitive and selective fluorescent probe designed
for the detection of nitric oxide in biological systems. This guide provides an in-depth overview
of its technical specifications, experimental applications, and role in advancing biomedical
research.

Core Properties of RB-OPD (NO-red)

RB-OPD (NO-red) is a small molecule probe that exhibits a significant increase in fluorescence
intensity upon reaction with nitric oxide. Its chemical structure and properties are optimized for
live-cell imaging and in vitro assays.

Quantitative Data
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The photophysical and chemical properties of RB-OPD (NO-red) are summarized in the table
below. This data is essential for designing and calibrating experiments for accurate NO
quantification.

Property Value Reference
Excitation Wavelength (Aex) 550 nm [1]
Emission Wavelength (Aem) 590 nm [1]
Molecular Weight 532.68 g/mol [2]
Molecular Formula C34H36N402 [2]
Solubility (25°C) 20 mg/mL in DMSO [2]

Form Solid

Storage 4°C, protect from light

Sensing Mechanism

The detection of nitric oxide by RB-OPD (NO-red) is based on a specific chemical reaction that
transforms the non-fluorescent probe into a highly fluorescent product. This reaction is
triggered by the presence of NO, leading to a direct correlation between NO concentration and
fluorescence intensity.

Signaling Pathway Diagram
The following diagram illustrates the reaction between RB-OPD (NO-red) and nitric oxide,
resulting in the formation of a fluorescent triazole derivative.

Nitric Oxide (NO)

Intramolecular
RB-OPD (NO-red) + NO N-nitrosation cyclization > Triazole Product
(Non-fluorescent) (Highly Fluorescent)
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RB-OPD (NO-red) reaction with nitric oxide.

Experimental Protocols

The following protocols provide a general framework for the application of RB-OPD (NO-red) in
biomedical research. Optimization may be required for specific cell types and experimental
conditions.

Preparation of RB-OPD (NO-red) Stock Solution

» Reconstitution: Prepare a stock solution of RB-OPD (NO-red) by dissolving the solid probe in
high-quality, anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 1-10 mM.

o Storage: Aliquot the stock solution into small, single-use volumes and store at -20°C,
protected from light and moisture. Avoid repeated freeze-thaw cycles.

Live-Cell Imaging of Intracellular Nitric Oxide

This protocol outlines the steps for detecting NO in cultured cells using fluorescence

microscopy.

o Cell Culture: Plate cells on glass-bottom dishes or chamber slides suitable for microscopy
and culture under standard conditions until they reach the desired confluency.

e Probe Loading:

o Prepare a working solution of RB-OPD (NO-red) by diluting the stock solution in a serum-
free medium or an appropriate physiological buffer (e.g., Hanks' Balanced Salt Solution,
HBSS) to a final concentration of 1-10 uM.

o Remove the culture medium from the cells and wash once with the physiological buffer.

o Add the RB-OPD (NO-red) working solution to the cells and incubate for 15-60 minutes at
37°C in a CO:z incubator. The optimal loading time should be determined empirically for

each cell type.
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e Induction of NO Production (Optional): If studying stimulated NO production, treat the cells
with an appropriate agonist (e.qg., lipopolysaccharide (LPS) for macrophages, or a specific
drug candidate) during or after probe loading.

e Imaging:

o After incubation, gently wash the cells two to three times with the physiological buffer to
remove excess probe.

o Add fresh pre-warmed buffer to the cells.

o Image the cells using a fluorescence microscope equipped with appropriate filters for the
excitation and emission wavelengths of RB-OPD (NO-red) (e.g., a filter set for rhodamine).

o Acquire images at different time points to monitor the dynamics of NO production.

o Data Analysis: Quantify the fluorescence intensity of individual cells or regions of interest
using image analysis software (e.g., ImageJ/Fiji). The change in fluorescence intensity over
time or in response to treatment is indicative of the relative change in NO concentration.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for a live-cell imaging experiment using
RB-OPD (NO-red).
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Workflow for live-cell imaging with RB-OPD (NO-red).
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Applications in Biomedical Research and Drug
Development

The ability to accurately measure NO levels in biological systems is crucial for understanding
disease pathogenesis and for the development of novel therapeutics. RB-OPD (NO-red) serves
as a valuable tool in these endeavors.

Studying Disease Mechanisms

o Neurodegenerative Diseases: Altered NO signaling is implicated in neurodegenerative
disorders such as Alzheimer's and Parkinson's disease. RB-OPD (NO-red) can be used to
monitor NO levels in neuronal cell cultures and animal models to investigate the role of NO
in disease progression and to screen for compounds that modulate neuronal NO production.

e Cancer: The role of NO in cancer is complex, with both pro- and anti-tumorigenic effects
reported. RB-OPD (NO-red) can be employed to study the spatial and temporal dynamics of
NO in the tumor microenvironment, providing insights into its role in tumor growth,
angiogenesis, and metastasis.

» Cardiovascular Diseases: Endothelial dysfunction, characterized by reduced NO
bioavailability, is a key factor in the development of atherosclerosis and other cardiovascular
diseases. RB-OPD (NO-red) can be used to assess endothelial NO production in response
to various stimuli and to evaluate the efficacy of drugs aimed at restoring endothelial
function.

Drug Discovery and Development

e High-Throughput Screening: The fluorescent readout of RB-OPD (NO-red) makes it
amenable to high-throughput screening (HTS) assays. This allows for the rapid screening of
large compound libraries to identify novel inhibitors or enhancers of nitric oxide synthase
(NOS) activity.

o Target Validation: Once a potential drug candidate has been identified, RB-OPD (NO-red)
can be used in cell-based assays to confirm its effect on NO production and to elucidate its
mechanism of action.
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e Preclinical Studies: In preclinical animal models of disease, RB-OPD (NO-red) can be used
for ex vivo imaging of tissues to assess the in vivo efficacy of a drug candidate in modulating
NO levels.

Conclusion

RB-OPD (NO-red) is a powerful and versatile fluorescent probe for the detection of nitric oxide
in a variety of biomedical research applications. Its high sensitivity and selectivity, combined
with its suitability for live-cell imaging, make it an invaluable tool for researchers and drug
development professionals seeking to unravel the complex roles of NO in health and disease.
The detailed protocols and technical information provided in this guide are intended to facilitate
the successful implementation of RB-OPD (NO-red) in the laboratory, ultimately contributing to
the advancement of biomedical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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